Cas no 127478-94-8 (Butanamide, N-(4-formylphenyl)-)

• Product Name: Butanamide, N-(4-formylphenyl)-
• CAS No: 127478-94-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5265049
• Update Time: 2025-07-23

Butanamide, N-(4-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4-formylphenyl)-
• N-(4-formylphenyl)butanamide
• Butanamide,N-(4-formylphenyl)-

• Inchi： 1S/C11H13NO2/c1-2-3-11(14)12-10-6-4-9(8-13)5-7-10/h4-8H,2-3H2,1H3,(H,12,14)
• InChI Key： QOFYCZQQGPFMRL-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2

Additional information on Butanamide, N-(4-formylphenyl)-

Butanamide, N-(4-formylphenyl)- (CAS No. 127478-94-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound Butanamide, N-(4-formylphenyl)-, identified by its unique Chemical Abstracts Service (CAS) number 127478-94-8, represents a fascinating molecule with significant implications in the realms of chemical biology and medicinal chemistry. This amide derivative, characterized by a butanamide backbone linked to a 4-formylphenyl group, has garnered attention due to its versatile structural features and potential applications in drug discovery and synthetic chemistry. The presence of both an amide functional group and a formyl moiety offers a rich chemical landscape for modifications, enabling the development of novel bioactive molecules.

In recent years, the exploration of amide-based compounds has been extensively studied for their role in modulating biological pathways and their therapeutic potential. The N-(4-formylphenyl)-butanamide structure is particularly intriguing because it combines the reactivity of the formyl group with the stability and bioavailability associated with amides. This dual functionality makes it an attractive scaffold for designing molecules that can interact with biological targets in a precise manner. The formyl group, for instance, can participate in condensation reactions to form Schiff bases or undergo oxidation to yield aldehydes, broadening its synthetic utility.

One of the most compelling aspects of Butanamide, N-(4-formylphenyl)- is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The phenyl ring's aromaticity enhances binding affinity to proteins, while the butanamide segment provides a hinge region that can be optimized for better pharmacokinetic properties. Such structural features are critical in medicinal chemistry for achieving high selectivity and efficacy.

Recent advancements in computational chemistry have further highlighted the significance of Butanamide, N-(4-formylphenyl)-. Molecular docking studies have demonstrated its ability to bind effectively to enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory processes. By fine-tuning the substituents on the phenyl ring or the length of the butanamide chain, chemists can modulate binding interactions to improve drug-like properties. These insights are derived from high-throughput virtual screening combined with experimental validation, underscoring the compound's role as a valuable tool in drug discovery pipelines.

The formyl group in N-(4-formylphenyl)-butanamide also opens avenues for post-synthetic modifications. It can be readily converted into esters, amides, or even heterocyclic structures through condensation or oxidation reactions. This reactivity has been exploited in the synthesis of protease inhibitors, where formylation strategies enhance binding affinity by introducing additional hydrogen bonding opportunities. Such modifications are essential for developing molecules that can outcompete natural substrates or modulate enzyme activity with high precision.

In addition to its pharmaceutical applications, Butanamide, N-(4-formylphenyl)- has found utility in materials science and agrochemical research. Its ability to participate in cross-coupling reactions makes it a viable candidate for synthesizing polymers with specific thermal or mechanical properties. Furthermore, derivatives of this compound have shown promise as intermediates in the development of novel pesticides due to their ability to interact with biological targets in plants and pests.

The synthesis of Butanamide, N-(4-formylphenyl)- typically involves multi-step organic transformations starting from readily available precursors such as 4-formybenzaldehyde and butanoyl chloride or bromide. Palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups onto the phenyl ring, expanding its chemical diversity. These synthetic pathways highlight the compound's accessibility and versatility as a building block for more complex molecules.

From a biological perspective, studies on N-(4-formylphenyl)-butanamide derivatives have revealed intriguing mechanisms of action. For example, certain analogs have demonstrated inhibitory effects on kinases involved in cell signaling pathways relevant to cancer progression. The combination of structural features such as lipophilicity and electronic properties allows these compounds to disrupt aberrant signaling networks while minimizing off-target effects. Such findings underscore the importance of Butanamide, N-(4-formylphenyl)- as a lead compound for further medicinal chemistry investigations.

The growing interest in this compound is also reflected in patent literature and academic publications. Researchers worldwide are exploring its derivatives as potential candidates for treating neurological disorders, cardiovascular diseases, and infectious diseases. The ease with which structural modifications can be introduced makes it an ideal candidate for fragment-based drug design approaches, where small changes can lead to significant improvements in biological activity.

In conclusion,Butanamide, N-(4-formylphenyl)- (CAS No. 127478-94-8) stands out as a multifaceted molecule with broad applications across chemical biology and medicinal chemistry. Its unique structural features—combining an amide moiety with a formyl group—endow it with diverse synthetic possibilities and biological relevance. As research continues to uncover new therapeutic targets and innovative synthetic methodologies,N-(4-formyphenyl)-butanamide will undoubtedly remain at the forefront of molecular innovation.